2,4,5-Trimethylbenzoic acid
2,4,5-Trimethylbenzoic acid
Crystal structure of 2,4,5-trimethylbenzoic acid (2,4,5-TMBA) has been determined by X-ray studies. Two molecules of 2,4,5-TMBA on association affords centrosymmetric carboxyl dimers. 2,4,5-TMBA can be synthesized from pseudocumene. Vibrational analysis of monomeric and dimeric foms of 2,4,5-TMBA have been reported.
Brand Name:
Vulcanchem
CAS No.:
528-90-5
VCID:
VC21274431
InChI:
InChI=1S/C10H12O2/c1-6-4-8(3)9(10(11)12)5-7(6)2/h4-5H,1-3H3,(H,11,12)
SMILES:
CC1=CC(=C(C=C1C)C(=O)O)C
Molecular Formula:
C10H12O2
Molecular Weight:
164.2 g/mol
2,4,5-Trimethylbenzoic acid
CAS No.: 528-90-5
Cat. No.: VC21274431
Molecular Formula: C10H12O2
Molecular Weight: 164.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Crystal structure of 2,4,5-trimethylbenzoic acid (2,4,5-TMBA) has been determined by X-ray studies. Two molecules of 2,4,5-TMBA on association affords centrosymmetric carboxyl dimers. 2,4,5-TMBA can be synthesized from pseudocumene. Vibrational analysis of monomeric and dimeric foms of 2,4,5-TMBA have been reported. |
|---|---|
| CAS No. | 528-90-5 |
| Molecular Formula | C10H12O2 |
| Molecular Weight | 164.2 g/mol |
| IUPAC Name | 2,4,5-trimethylbenzoic acid |
| Standard InChI | InChI=1S/C10H12O2/c1-6-4-8(3)9(10(11)12)5-7(6)2/h4-5H,1-3H3,(H,11,12) |
| Standard InChI Key | QENJZWZWAWWESF-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1C)C(=O)O)C |
| Canonical SMILES | CC1=CC(=C(C=C1C)C(=O)O)C |
| Melting Point | 152.5 °C |
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